3-(methylsulfanyl)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]benzamide

• IUPAC Name: 3-methylsulfanyl-N-[oxan-4-yl(thiophen-2-yl)methyl]benzamide
• InChI: InChI=1S/C18H21NO2S2/c1-22-15-5-2-4-14(12-15)18(20)19-17(16-6-3-11-23-16)13-7-9-21-10-8-13/h2-6,11-13,17H,7-10H2,1H3,(H,19,20)
• InChI Key: RHEZFIXPTCCVNQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C(=O)NC(C2CCOCC2)C3=CC=CS3
• Molecular Formula: C18H21NO2S2
• Molecular Weight: 347.5 g/mol

Description

3-(methylsulfanyl)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]benzamide, also known as MTOTB, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. It is a small molecule that belongs to the class of benzamide compounds and has a unique chemical structure.

Scientific Research Applications

Synthesis and Characterization

• Crystal Structure and Biological Studies : Derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones, closely related to the target compound, have been synthesized and characterized. These derivatives show antibacterial and potent antioxidant activities, highlighting their potential in pharmaceutical applications (Karanth et al., 2019).
• Green Chemistry Principles in Synthesis : The reaction of substituted benzohydrazides with carbonothioyldisulfanediyl)diacetic acid in water represents a "green" synthesis approach, producing N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides with nearly quantitative yields. This method emphasizes the importance of environmentally friendly reactions in chemical synthesis (Horishny & Matiychuk, 2020).

Biological Activities

• Antimicrobial Activities : Novel 1,2,4-triazole derivatives, by synthesis involving N-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-4-substituted-benzamides, have been evaluated for antibacterial and antifungal activities. These findings suggest the potential use of such compounds in developing new antimicrobial agents (Mange et al., 2013).
• Anticancer Evaluation : Research into substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides reveals moderate to excellent anticancer activity against several cancer cell lines, indicating the therapeutic potential of these compounds (Ravinaik et al., 2021).

Materials Science

• High Refractive Index Polyimides : Transparent aromatic polyimides derived from thiophenyl-substituted benzidines, such as BTPB and BCTPB, show high refractive indices and small birefringences along with good thermomechanical stabilities. These properties make them suitable for advanced optical materials (Tapaswi et al., 2015).